Cas no 1291857-04-9 (N-(3-chlorophenyl)-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• CAS No: 1291857-04-9
• MF: C₂₁H₁₆ClN₃O₂S₂
• MW: 441.953640937805
• CID: 5321776
• Update Time: 2025-05-23

N-(3-chlorophenyl)-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• N-(3-chlorophenyl)-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• STL092091
• N-(3-chlorophenyl)-2-((4-oxo-3-(o-tolyl)-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
• N-(3-chlorophenyl)-2-[3-(2-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide

• Inchi： 1S/C21H16ClN3O2S2/c1-13-5-2-3-8-17(13)25-20(27)19-16(9-10-28-19)24-21(25)29-12-18(26)23-15-7-4-6-14(22)11-15/h2-11H,12H2,1H3,(H,23,26)
• InChI Key： JHAKAFJNRWJJGR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CSC1=NC2C=CSC=2C(N1C1C=CC=CC=1C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 662
• XLogP3: 5.3
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(3-chlorophenyl)-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

N-(3-chlorophenyl)-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

The compound with CAS No 1291857-04-9, known as N-(3-chlorophenyl)-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities.

Recent studies have highlighted the importance of thienopyrimidine derivatives in the development of novel therapeutic agents. The thieno[3,2-d]pyrimidine ring system in this compound plays a crucial role in its pharmacological properties. Researchers have demonstrated that such structures can exhibit potent anti-inflammatory and anticancer activities, making them valuable targets for further investigation.

The sulfanyl group attached to the acetamide moiety introduces additional functionality to the molecule. This group has been shown to enhance the compound's ability to interact with biological targets, potentially improving its bioavailability and efficacy. The presence of the 3-chlorophenyl group further modulates the compound's physicochemical properties, contributing to its stability and solubility.

One of the most exciting aspects of this compound is its potential application in targeted drug delivery systems. By modifying the substituents on the thienopyrimidine ring, researchers can tailor the molecule's properties to suit specific therapeutic needs. For instance, recent advancements in click chemistry have enabled the synthesis of derivatives with improved pharmacokinetic profiles.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and cyclization steps. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such methods are not only efficient but also environmentally friendly, aligning with current green chemistry trends.

From a structural standpoint, the compound's thienopyrimidine core exhibits aromaticity and rigidity, which are essential for its interactions with biomolecules. The 4-oxo group within the ring contributes to hydrogen bonding capabilities, further enhancing its bioactivity. Computational studies using molecular docking have revealed that this compound can bind effectively to various protein targets, including kinases and proteases.

The integration of multiple functional groups in this molecule provides a platform for exploring diverse biological activities. For example, preliminary assays have indicated that it may possess antioxidant properties due to its ability to scavenge free radicals. This makes it a candidate for applications in neurodegenerative diseases and other conditions where oxidative stress plays a role.

Furthermore, the compound's ability to modulate cellular signaling pathways has been explored in recent studies. By inhibiting key enzymes involved in inflammation and apoptosis, it shows promise as a potential anti-inflammatory agent. Preclinical trials are currently underway to evaluate its safety and efficacy in animal models.

In conclusion, N-(3-chlorophenyl)-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure and versatile functional groups make it an attractive candidate for drug development across various therapeutic areas. As research continues to unfold, this compound is expected to contribute significantly to the advancement of novel treatment options for complex diseases.